Cas no 2158336-47-9 (TAMRA amine, 5-isomer)

TAMRA amine, 5-isomer (5-carboxytetramethylrhodamine amine) is a fluorescent dye derivative widely used in biochemical and bioconjugation applications. Its key advantages include high fluorescence quantum yield, excellent photostability, and pH-insensitive emission in the orange-red range (ex/em ~547/579 nm). The 5-isomer position of the amine group offers superior reactivity for conjugation with carboxylated biomolecules via EDC/sulfo-NHS chemistry. This derivative maintains TAMRA's characteristic brightness while providing a single, defined attachment site for controlled labeling of proteins, peptides, or oligonucleotides. Its water solubility and compatibility with common biological buffers make it particularly suitable for fluorescence microscopy, flow cytometry, and FRET-based assays. The compound exhibits minimal fluorescence quenching upon conjugation, ensuring reliable signal output in detection applications.
TAMRA amine, 5-isomer structure
TAMRA amine, 5-isomer structure
Product Name:TAMRA amine, 5-isomer
CAS No:2158336-47-9
MF:C31H37ClN4O4
MW:565.102886915207
CID:4766887
Update Time:2025-07-02

TAMRA amine, 5-isomer Chemical and Physical Properties

Names and Identifiers

    • TAMRA amine, 5-isomer
    • 5-((6-ammoniohexyl)carbamoyl)-2-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)benzoate chloride
    • Inchi: 1S/C31H36N4O4.ClH/c1-34(2)21-10-13-24-27(18-21)39-28-19-22(35(3)4)11-14-25(28)29(24)23-12-9-20(17-26(23)31(37)38)30(36)33-16-8-6-5-7-15-32;/h9-14,17-19H,5-8,15-16,32H2,1-4H3,(H-,33,36,37,38);1H
    • InChI Key: VPOLLACBGNYGIN-UHFFFAOYSA-N
    • SMILES: [Cl-].O1C2C=C(C=CC=2C(C2C=CC(C(NCCCCCC[NH3+])=O)=CC=2C(=O)[O-])=C2C=C/C(/C=C12)=[N+](/C)\C)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 990
  • Topological Polar Surface Area: 112

TAMRA amine, 5-isomer Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D1335-5mg
TAMRA amine, 5-isomer
2158336-47-9
5mg
¥2950 2024-07-20
MedChemExpress
HY-D1335-10mg
TAMRA amine, 5-isomer
2158336-47-9
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¥4450 2024-07-20
MedChemExpress
HY-D1335-25mg
TAMRA amine, 5-isomer
2158336-47-9
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¥8000 2024-07-20

Additional information on TAMRA amine, 5-isomer

Recent Advances in the Application of TAMRA Amine, 5-isomer (2158336-47-9) in Chemical Biology and Biomedical Research

The compound 2158336-47-9, commonly referred to as TAMRA amine, 5-isomer, has garnered significant attention in recent years due to its versatile applications in chemical biology and biomedical research. As a fluorescent dye, TAMRA amine is widely used for labeling biomolecules, enabling researchers to track and visualize cellular processes with high precision. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in cutting-edge scientific investigations.

Recent studies have demonstrated the efficacy of TAMRA amine, 5-isomer in fluorescence microscopy and flow cytometry. Its photostability and bright emission make it an ideal choice for long-term imaging experiments. For instance, a 2023 study published in the Journal of Chemical Biology utilized TAMRA amine to label specific proteins in live cells, allowing for real-time monitoring of protein-protein interactions. The study reported that the 5-isomer exhibited superior performance compared to other isomers, with minimal photobleaching and high signal-to-noise ratios.

In addition to its imaging applications, TAMRA amine, 5-isomer has been employed in the development of novel diagnostic tools. A recent breakthrough in cancer research involved the use of TAMRA-labeled probes for the detection of circulating tumor cells (CTCs). The probes, which target specific biomarkers on CTCs, demonstrated high sensitivity and specificity in clinical samples. This advancement holds promise for early cancer detection and personalized medicine.

Another area of innovation involves the integration of TAMRA amine, 5-isomer with nanotechnology. Researchers have successfully conjugated the dye to nanoparticles, creating multifunctional platforms for drug delivery and imaging. A 2024 study in ACS Nano detailed the synthesis of TAMRA-labeled gold nanoparticles, which were used to deliver therapeutic agents to tumor sites while simultaneously providing real-time imaging feedback. This dual functionality underscores the compound's potential in theranostics.

Despite these advancements, challenges remain in optimizing the use of TAMRA amine, 5-isomer. Issues such as dye aggregation and non-specific binding have been reported in certain experimental conditions. However, ongoing research is addressing these limitations through the development of new conjugation strategies and buffer formulations. For example, a recent preprint on bioRxiv proposed a novel method for reducing aggregation by modifying the dye's chemical structure, resulting in improved performance in complex biological matrices.

Looking ahead, the future of TAMRA amine, 5-isomer appears promising. Its compatibility with emerging technologies such as super-resolution microscopy and single-molecule tracking positions it as a valuable tool for next-generation research. Furthermore, the compound's potential for multiplexing with other fluorescent dyes opens new avenues for multi-parametric analyses. As the field continues to evolve, TAMRA amine, 5-isomer is expected to play a pivotal role in advancing our understanding of biological systems and disease mechanisms.

In conclusion, the latest research on TAMRA amine, 5-isomer (2158336-47-9) highlights its broad utility and transformative potential in chemical biology and biomedical applications. From high-resolution imaging to innovative diagnostic platforms, this compound continues to drive scientific progress. Future studies will likely focus on refining its properties and expanding its applications, further solidifying its importance in the research community.

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